AZ876

LXR pharmacology nuclear receptor binding radioligand displacement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H29N3O3S
Molecular Weight 439.6 g/mol
Cat. No. B15604054
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Technical Parameters


Basic Identity
Product NameAZ876
Molecular FormulaC24H29N3O3S
Molecular Weight439.6 g/mol
Structural Identifiers
InChIInChI=1S/C24H29N3O3S/c1-24(2,3)27-23(28)21(22(31(27,29)30)18-10-6-4-7-11-18)25-19-12-14-20(15-13-19)26-16-8-5-9-17-26/h4,6-7,10-15,25H,5,8-9,16-17H2,1-3H3
InChIKeyIVANYIPLGFVBGR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





AZ876 LXR Agonist: Procurement-Grade Potency and Selectivity Profile for Cardiovascular and Metabolic Research


AZ876 (CAS 898800-26-5) is a synthetic, orally bioavailable, high-affinity dual liver X receptor (LXRα/β) agonist with reported Ki values of 0.007 μM and 0.011 μM for human LXRα and LXRβ, respectively [1]. First disclosed by AstraZeneca and developed as a partial dual LXR agonist, AZ876 has been independently profiled in multiple peer-reviewed in vivo models of atherosclerosis and pressure-overload cardiac hypertrophy, demonstrating cardioprotective and atheroprotective efficacy at doses that do not elevate plasma triglycerides or liver weight [2]. The compound is supplied as a solid with ≥95% purity (typical vendor specification) and is soluble in DMSO (≥87 mg/mL), enabling flexible formulation for both in vitro and chronic oral in vivo dosing paradigms [1].

LXR pathway studies requiring dual LXRα/β partial agonism
High-affinity binding profile supports target engagement at low nanomolar concentrations
Chronic oral in vivo models of atherosclerosis or cardiac remodeling
Reported model-response context separates lesion/hypertrophy reduction from plasma triglyceride elevation
Cell-based LXR transactivation assays with minimal off-target nuclear receptor activity
Soluble in DMSO for flexible in vitro formulation

Why AZ876 Cannot Be Interchanged with GW3965 or Other Reference LXR Agonists in Atherosclerosis and Heart Failure Models


LXR agonists are not functionally interchangeable. Despite sharing a nuclear receptor target class, AZ876, GW3965, T0901317, and LXR-623 diverge profoundly in binding kinetics, intrinsic efficacy, co-regulator recruitment, and in vivo lipid safety margins. AZ876 is a dual partial LXRα/β agonist, whereas T0901317 is a full agonist with significant FXR cross-reactivity (EC50 ~5 μM at FXR), and LXR-623 is a brain-penetrant partial LXRα/full LXRβ agonist with a different subtype bias . Most critically, the therapeutic window of AZ876 enables atheroprotection and cardioprotection without elevating plasma triglycerides — a separation not achievable with equipotent atheroprotective doses of GW3965 or T0901317 [1]. Substituting AZ876 with a generic LXR agonist without accounting for these quantitative differences risks confounding lipid-dependent endpoints and misattributing adverse metabolic effects to LXR biology rather than to compound-specific pharmacology.

GW3965 or T0901317 Class-level triglyceride elevation confounds atherosclerosis and cardiac endpoints; the lipid-safety window reported for AZ876 may not transfer to full agonists or FXR-cross-reactive LXR ligands.
LXR-623 or brain-penetrant analogs Subtype bias (partial LXRα/full LXRβ) and CNS exposure profiles differ; model-response context may shift, especially in peripheral metabolic disease models.
High-dose AZ876 regimens Dose-dependent anti-inflammatory effects may confound reverse cholesterol transport readouts; low-dose (5 µmol/kg) atheropotection without TG elevation is not a class property.

AZ876 Product-Specific Quantitative Evidence Guide: Head-to-Head Potency, Atheroprotection, and Cardioprotection Data


AZ876 Exhibits 25-Fold Higher Binding Affinity for Human LXRα Compared with GW3965 in Radioligand Displacement Assays

In a direct scintillation proximity assay measuring displacement of [³H]-T0901317 from recombinant human LXRα and LXRβ protein, AZ876 demonstrated a Ki of 0.007 ± 0.004 μM (n=3) at hLXRα, compared with 0.174 ± 0.069 μM (n=5) for GW3965, representing a 25-fold greater binding affinity [1]. At hLXRβ, AZ876 Ki was 0.011 ± 0.002 μM (n=3) versus 0.028 ± 0.014 μM (n=5) for GW3965, a 2.5-fold advantage [1]. This differential is most pronounced at the LXRα subtype, which is the predominant isoform in liver, adipose, and macrophage lineages relevant to metabolic disease.

LXRα Binding Affinity (Ki)
Head-to-head
AZ876: 0.007 µM 25-fold
GW3965: 0.174 µM
Supports LXRα-dominant tissue target engagement at lower concentrations
Recombinant human LXRα; [³H]-T0901317 displacement; n=3–5
LXR pharmacology nuclear receptor binding radioligand displacement

AZ876 Is 196-Fold More Potent Than GW3965 in Human LXRα Cellular Transactivation Assays

In U2OS osteosarcoma cells co-transfected with a Gal4-LXR chimeric receptor and a luciferase reporter, AZ876 activated human LXRα with an EC50 of 0.006 ± 0.002 μM (n=4), compared with 1.175 ± 0.472 μM (n=15) for GW3965 — a 196-fold difference [1]. At human LXRβ, AZ876 EC50 was 0.073 ± 0.019 μM (n=5) versus 0.374 ± 0.171 μM (n=22) for GW3965, a fivefold difference [1]. On mouse receptors, the potency gap was even larger: 248-fold at mLXRα and 10.5-fold at mLXRβ [1]. This demonstrates that the affinity advantage of AZ876 translates into proportionally greater functional transcriptional activation.

hLXRα Cellular Potency (EC50)
Head-to-head
AZ876: 0.006 µM 196-fold
GW3965: 1.175 µM
Enables full transcriptional response at single-digit nanomolar concentrations
U2OS Gal4-LXR luciferase reporter assay; n=4–15
cellular transactivation reporter gene assay LXRα functional potency

Low-Dose AZ876 Reduces Atherosclerotic Lesion Area by 47% in APOE*3Leiden Mice Without Elevating Plasma Triglycerides, Unlike GW3965

In a 20-week head-to-head atherosclerosis study in APOE*3Leiden mice fed an atherogenic Western-type diet, low-dose AZ876 (5 μmol·kg⁻¹·day⁻¹, oral) reduced aortic lesion area by 47% (P<0.05) with no effect on plasma triglycerides or liver lipids [1]. High-dose AZ876 (20 μmol·kg⁻¹·day⁻¹) achieved a 91% lesion area reduction, a 59% reduction in lesion number, and reduced lesion severity, albeit with a 110% increase in plasma triglycerides [1]. In contrast, the comparator GW3965 (17 μmol·kg⁻¹·day⁻¹) significantly increased plasma triglycerides by 70% (P<0.001) while producing a more modest 23% reduction in atherosclerosis (P<0.01), accompanied by decreased lesion collagen content suggestive of reduced plaque stability [1]. Low-dose AZ876 was the only regimen that separated atheroprotection from hypertriglyceridemia, with its primary protective action attributed to induction of reverse cholesterol transport rather than suppression of systemic inflammation [1].

Atherosclerosis & TG Window
Head-to-head
AZ876 5 µmol/kg: Lesion −47%, TG no change
GW3965 17 µmol/kg: Lesion −23%, TG +70%
Reported dose-dependent atheroprotection without lipogenic confounding
APOE*3Leiden mice, 20-week oral study; P<0.001 vs control
atherosclerosis reverse cholesterol transport triglyceride safety LXR agonist therapeutic window

AZ876 Attenuates Pressure-Overload Cardiac Hypertrophy and Fibrosis In Vivo Without Altering Plasma Triglycerides or Liver Weight

In a C57Bl6/J mouse model of transverse aortic constriction (TAC)-induced pathological cardiac hypertrophy, oral AZ876 (20 µmol/kg/day for 6 weeks) significantly reduced TAC-induced increases in heart weight, myocardial fibrosis, and cardiac dysfunction, independently of blood pressure changes [1]. At the molecular level, AZ876 suppressed upregulation of hypertrophy- and fibrosis-associated genes and inhibited pro-hypertrophic and pro-fibrotic TGFβ-Smad2/3 signaling in both cardiomyocytes and cardiac fibroblasts [1]. Critically, plasma triglycerides and liver weight were unaltered following AZ876 treatment, distinguishing it from other LXR agonists such as T0901317 and GW3965, which are documented to induce hypertriglyceridemia and hepatic steatosis at therapeutically active doses [1][2]. In isolated neonatal rat ventricular cardiomyocytes, AZ876 significantly decreased phenylephrine-stimulated cellular hypertrophy; in cardiac fibroblasts, it prevented TGFβ- and angiotensin II-induced collagen synthesis and inhibited α-smooth muscle actin upregulation [1].

Cardiac Hypertrophy In Vivo
Cross-study comparable
AZ876 20 µmol/kg: reduced TAC-induced heart weight, fibrosis, and dysfunction
Plasma TG and liver weight unchanged after 6 weeks
Supports cardioprotection model-response without class-expected lipogenic side effects
C57Bl6/J TAC model; TGFβ-Smad2/3 pathway suppression observed
cardiac hypertrophy myocardial fibrosis TGFβ-Smad signaling pressure overload

AZ876 Endogenously Reprograms Cardiac Lipid Profile Toward Cardioprotective Polyunsaturated Fatty Acids

In male 129SV mice treated with AZ876 (20 µmol/kg/day oral, 11 days) and challenged with isoproterenol (days 6–10) to induce diastolic dysfunction and subendocardial fibrosis, AZ876 significantly improved global longitudinal strain and the E/e' ratio of transmitral flow to mitral annular velocity, both echocardiographic indices of diastolic function [1]. Liquid chromatography–high resolution mass spectrometry analysis of cardiac lipid composition revealed that AZ876 significantly increased cardiac polyunsaturated fatty acid (PUFA) levels, including the omega-3 fatty acid docosahexaenoic acid (DHA), while simultaneously reducing saturated fatty acid content [1]. Histological examination confirmed a significant reduction in isoproterenol-induced subendocardial fibrosis by AZ876 [1]. This endogenous lipid reprogramming mechanism — increasing cardioprotective PUFA levels through LXR-mediated transcriptional regulation of lipid metabolism genes — represents a differentiated pharmacological strategy from direct dietary PUFA supplementation [1].

Cardiac Lipid Reprogramming
Supporting evidence
AZ876 increased cardiac PUFAs (incl. DHA) and improved diastolic function indices
Indicates LXR-driven endogenous lipid remodeling relevant to HFpEF models
129SV mice; isoproterenol challenge; LC-HRMS lipidomics
cardiac lipidomics polyunsaturated fatty acids diastolic dysfunction LXR lipid reprogramming

AZ876 Demonstrates High Selectivity for LXR Over Related Nuclear Hormone Receptors in FRET-Based Counter-Screens

When tested in agonist-mode fluorescence resonance energy transfer (FRET) coactivator recruitment assays against a panel of related nuclear hormone receptors, AZ876 demonstrated high selectivity for LXRα and LXRβ, with no significant agonist activity detected at the retinoid X receptor (RXR), farnesoid X receptor (FXR), thyroid hormone receptor α (TRα), or thyroid hormone receptor β (TRβ) [1]. This selectivity profile contrasts with T0901317, which is documented to activate FXR with an EC50 of approximately 5 μM , and with GW3965, which has been reported to exhibit off-target interactions with certain nuclear receptors at higher concentrations. The restricted pharmacological footprint of AZ876 minimizes confounding transcriptional effects when studying LXR-specific biology in complex cellular systems.

Nuclear Receptor Selectivity
Context-dependent
No significant agonist activity at RXR, FXR, TRα, TRβ in FRET assays
Cleaner LXR-specific tool vs T0901317 (FXR cross-activity); source-specific review advised
Cell-free FRET coactivator recruitment; supplier-reported selectivity panel
nuclear receptor selectivity FRET assay off-target profiling LXR specificity

AZ876 Best-Fit Research and Procurement Application Scenarios


Atherosclerosis Studies Requiring LXR-Mediated Reverse Cholesterol Transport Without Hypertriglyceridemia Confounding

In APOE*3Leiden or LDLr⁻/⁻ mouse models of atherosclerosis where the experimental endpoint depends on quantifying LXR-driven reverse cholesterol transport (RCT) independently of plasma triglyceride changes, low-dose oral AZ876 (5 µmol/kg/day) provides the only published LXR agonist regimen that achieves significant lesion reduction (−47%) without elevating plasma or liver triglycerides [1]. This dose avoids the anti-inflammatory confounding observed with high-dose AZ876 or GW3965, enabling cleaner dissection of RCT-dependent vs. inflammation-dependent atheroprotection mechanisms [1].

Cardiac Hypertrophy and Fibrosis Models Where Lipogenic Side Effects Would Confound Chronic Dosing

In murine transverse aortic constriction (TAC) or angiotensin II infusion models of pathological cardiac remodeling, oral AZ876 at 20 µmol/kg/day for 6 weeks provides antihypertrophic and antifibrotic efficacy without altering plasma triglycerides, liver weight, or systemic blood pressure [2]. This profile is unmatched by T0901317 or GW3965 in published cardiac studies, making AZ876 the preferred LXR tool compound for chronic heart failure research where metabolic neutrality is required [2].

Cardiac Lipidomics and Diastolic Dysfunction Research Leveraging Endogenous PUFA Reprogramming

For investigators studying the intersection of LXR signaling and cardiac lipid metabolism, particularly in the context of diastolic dysfunction and HFpEF, AZ876 provides a unique pharmacological probe that increases endogenous cardiac PUFA levels (including DHA) through LXR-mediated transcriptional reprogramming rather than through exogenous dietary supplementation [3]. The isoproterenol-induced cardiac damage model in 129SV mice (11-day protocol) has been validated for demonstrating AZ876-dependent improvements in global longitudinal strain and E/e' alongside LC-HRMS-quantified shifts in the cardiac lipidome [3].

In Vitro LXR Transcriptional Activation Assays Requiring Nanomolar Potency with Minimal Off-Target Nuclear Receptor Activity

For U2OS or HEK293-based Gal4-LXR luciferase reporter gene assays, AZ876 delivers hLXRα transcriptional activation with an EC50 of 6 nM — approximately 196-fold more potent than GW3965 [1]. Combined with its clean selectivity profile against RXR, FXR, TRα, and TRβ in FRET-based counter-screens , AZ876 enables LXR-specific transcriptional studies at low nanomolar concentrations where solvent cytotoxicity and off-target nuclear receptor crosstalk are minimized.

Application
Selection Property
Validation Focus
Atherosclerosis models requiring RCT without hypertriglyceridemia
Dose-dependent lipid-safety margin
Lesion reduction vs. plasma/liver TG change; dose-response of atheroprotection
Chronic cardiac hypertrophy and fibrosis research
Metabolic neutrality during chronic dosing
Heart weight, fibrosis, and TGFβ-Smad2/3 endpoints; liver weight and plasma TG monitoring
Cardiac lipidomics and diastolic dysfunction (HFpEF) studies
Endogenous PUFA reprogramming pathway
LC-HRMS cardiac lipid profile shift; echocardiographic diastolic function indices
In vitro LXR transactivation with minimal off-target NR activity
Nanomolar potency and LXR selectivity profile
Gal4-LXR reporter EC50; counter-screen against RXR, FXR, TRα, TRβ

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
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